Cas no 51954-52-0 (Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-)

Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- structure
51954-52-0 structure
Product Name:Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
CAS No:51954-52-0
MF:C13H13NO2S
MW:247.3128221035
CID:1575398
Update Time:2024-08-24

Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
    • 5-methyl-2-tosylpyridine
    • 5-Methyl-2-[(4-methylphenyl)sulfonyl]pyridine
    • Inchi: 1S/C13H13NO2S/c1-10-3-6-12(7-4-10)17(15,16)13-8-5-11(2)9-14-13/h3-9H,1-2H3
    • InChI Key: OWNRCUDGGYRAKP-UHFFFAOYSA-N
    • SMILES: C1(S(C2=CC=C(C)C=C2)(=O)=O)=NC=C(C)C=C1

Computed Properties

  • Exact Mass: 247.06679

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Melting Point: 148-150 °C
  • Boiling Point: 423.5±40.0 °C(Predicted)
  • PSA: 47.03
  • pka: -1.31±0.29(Predicted)
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